Cas no 611235-50-8 (1,3-Benzodioxole, 5-(3-nitrophenyl)-)

1,3-Benzodioxole, 5-(3-nitrophenyl)- structure
611235-50-8 structure
Product Name:1,3-Benzodioxole, 5-(3-nitrophenyl)-
CAS No:611235-50-8
MF:C13H9NO4
MW:243.214863538742
CID:1625405
PubChem ID:71197366
Update Time:2025-04-21

1,3-Benzodioxole, 5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole, 5-(3-nitrophenyl)-
    • 5-(3-nitrophenyl)-2H-1,3-benzodioxole
    • 611235-50-8
    • HS-5093
    • SCHEMBL14539000
    • 3'-Nitro-3,4-methylenedioxy-biphenyl
    • Inchi: 1S/C13H9NO4/c15-14(16)11-3-1-2-9(6-11)10-4-5-12-13(7-10)18-8-17-12/h1-7H,8H2
    • InChI Key: QSRBTAKPKQLALD-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(=CC1=2)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.05317
  • Monoisotopic Mass: 243.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.